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Compound of Interest

Compound Name: 2-Ethylcyclohexanol

Cat. No.: B1581418

An In-depth Technical Guide to 2-
Ethylcyclohexanol

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Ethylcyclohexanol, tailored for researchers, scientists, and professionals in
drug development.

Chemical Identity and Physical Properties

2-Ethylcyclohexanol is a cyclic alcohol with an ethyl substituent. It exists as a mixture of cis
and trans isomers. Its fundamental properties are summarized below.
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Property Value Source

CAS Number 3760-20-1 [112][3114]

Molecular Formula C8H160 [1112][31[4]

Molecular Weight 128.21 g/mol [11[2][5]
Colorless to almost colorless

Appearance o ) [1][4]
clear liquid or solid

Boiling Point 175.0 °C at 760 mmHg [6]

74 -79 °C at 12-16 hPa

[4]

Melting Point 19.68 °C (estimate) [2][4]
Density 0.906 g/mL at 25 °C [4]
0.9214 g/cm? at 20 °C [2]

Refractive Index n20/D 1.464

Flash Point

68 °C (closed cup)

[4]

logP (Octanol/Water Partition

Coefficient)

2.583

[4]

pKa

15.33 + 0.40 (Predicted)

[1]

Solubility

While specific quantitative data for 2-Ethylcyclohexanol's solubility is not readily available in

the search results, general principles for similar alcohols like 2-ethylhexanol can be applied. It

IS expected to be poorly soluble in water due to its significant hydrocarbon structure but should

be soluble in most organic solvents.[7]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-

Ethylcyclohexanol.
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Spectrum Type Data Availability
1H NMR Available
13C NMR Available
IR Available
Mass Spectrum Available

Note: While the existence of this data is confirmed[8], the actual spectra were not provided in
the search results and would typically be obtained from spectral databases. A general
interpretation of the expected IR spectrum for an alcohol would show a strong, broad O-H
stretching absorption around 3300-3600 cm~* and a C-O stretching absorption near 1050
cm~1[9]

Chemical Properties and Reactivity

2-Ethylcyclohexanol undergoes typical reactions of a secondary alcohol, including oxidation
and esterification.

4.1. Oxidation

Oxidation of 2-Ethylcyclohexanol yields 2-ethylcyclohexanone. This reaction is a standard
transformation in organic synthesis.

4.2. Esterification

Esterification of 2-Ethylcyclohexanol with a carboxylic acid or an acid derivative, such as
acetic anhydride, produces the corresponding ester. This reaction is often catalyzed by an acid.

Experimental Protocols

Detailed experimental protocols for the synthesis and key reactions of 2-Ethylcyclohexanol
are outlined below. These are representative procedures based on general organic chemistry
principles.

5.1. Synthesis of 2-Ethylcyclohexanol

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://m.chemicalbook.com/SpectrumEN_3760-20-1_1HNMR.htm
https://ncstate.pressbooks.pub/organicchem/chapter/spectroscopy-of-alcohols-and-phenols/
https://www.benchchem.com/product/b1581418?utm_src=pdf-body
https://www.benchchem.com/product/b1581418?utm_src=pdf-body
https://www.benchchem.com/product/b1581418?utm_src=pdf-body
https://www.benchchem.com/product/b1581418?utm_src=pdf-body
https://www.benchchem.com/product/b1581418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A common method for the synthesis of 2-Ethylcyclohexanol is the hydrogenation of 2-
ethylphenol.

e Reaction: Catalytic hydrogenation of 2-ethylphenol.
» Reagents and Equipment:
o 2-ethylphenol
o Hydrogen gas (H2)
o Catalyst (e.g., Palladium on carbon, Pd/C)
o Solvent (e.g., ethanol)
o High-pressure reactor (autoclave)
o Standard laboratory glassware for workup and purification
e Procedure:
o In a high-pressure reactor, dissolve 2-ethylphenol in a suitable solvent like ethanol.
o Add a catalytic amount of Pd/C.
o Seal the reactor and purge with nitrogen, followed by hydrogen gas.
o Pressurize the reactor with hydrogen to the desired pressure.

o Heat the reaction mixture to the appropriate temperature and stir until the reaction is
complete (monitored by TLC or GC).

o Cool the reactor, vent the hydrogen, and filter the reaction mixture to remove the catalyst.
o Remove the solvent under reduced pressure.
o Purify the crude product by distillation to obtain 2-Ethylcyclohexanol.

5.2. Oxidation to 2-Ethylcyclohexanone
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e Reaction: Oxidation of 2-Ethylcyclohexanol.

e Reagents and Equipment:

[¢]

2-Ethylcyclohexanol

[¢]

Oxidizing agent (e.g., Pyridinium chlorochromate (PCC), or a Jones oxidation using
chromium trioxide in sulfuric acid and acetone)

[¢]

Anhydrous dichloromethane (for PCC oxidation) or acetone (for Jones oxidation)

[e]

Standard laboratory glassware for reaction, workup, and purification
e Procedure (using PCC):
o In a round-bottom flask, suspend PCC in anhydrous dichloromethane.

o To this suspension, add a solution of 2-Ethylcyclohexanol in anhydrous dichloromethane
dropwise with stirring.

o Stir the mixture at room temperature until the reaction is complete (monitored by TLC).

o Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.

o Wash the silica gel pad with additional diethyl ether.

o Combine the organic filtrates and remove the solvent under reduced pressure.

o Purify the resulting crude 2-ethylcyclohexanone by distillation or column chromatography.
5.3. Esterification with Acetic Anhydride
e Reaction: Formation of 2-ethylcyclohexyl acetate.
» Reagents and Equipment:

o 2-Ethylcyclohexanol
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o Acetic anhydride
o Acid catalyst (e.g., concentrated sulfuric acid) or a base catalyst (e.g., pyridine)

o Standard laboratory glassware for reaction, workup, and purification

e Procedure (Acid-catalyzed):
o In a round-bottom flask, combine 2-Ethylcyclohexanol and acetic anhydride.
o Add a catalytic amount of concentrated sulfuric acid dropwise.
o Heat the mixture under reflux for a specified time, monitoring the reaction by TLC.

o After cooling, slowly pour the reaction mixture into a separatory funnel containing cold
water.

o Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

o Wash the combined organic layers with a saturated sodium bicarbonate solution to
neutralize the acid, followed by brine.

o Dry the organic layer over anhydrous sodium sulfate.
o Filter and remove the solvent under reduced pressure.

o Purify the crude ester by distillation.

Visualizations
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Caption: Experimental workflow for the oxidation of 2-Ethylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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